N-{[5-(2,5-dichlorophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride

• IUPAC Name: N-[[5-(2,5-dichlorophenyl)furan-2-yl]methyl]-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride
• InChI: InChI=1S/C18H20Cl2N2O.2ClH/c19-13-1-3-16(20)15(9-13)18-4-2-14(23-18)10-21-17-11-22-7-5-12(17)6-8-22;;/h1-4,9,12,17,21H,5-8,10-11H2;2*1H
• InChI Key: NZJQCYNBGHXWAI-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(C2)NCC3=CC=C(O3)C4=C(C=CC(=C4)Cl)Cl.Cl.Cl
• Molecular Formula: C18H22Cl4N2O
• Molecular Weight: 424.2 g/mol

Description

N-{[5-(2,5-dichlorophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride, also known as J-104129, is a novel compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound is a selective antagonist of the M3 muscarinic acetylcholine receptor, which plays a key role in regulating various physiological processes in the body.

Mechanism of Action

The mechanism of action of N-{[5-(2,5-dichlorophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride involves its selective antagonism of the M3 muscarinic acetylcholine receptor. This receptor is primarily found in smooth muscle cells and plays a key role in regulating various physiological processes such as smooth muscle contraction, glandular secretion, and cardiac function. By inhibiting the activation of this receptor, this compound can effectively reduce the contraction of airway smooth muscle, leading to improved respiratory function.
Biochemical and Physiological Effects:
Studies have shown that N-{[5-(2,5-dichlorophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride can effectively reduce the contraction of airway smooth muscle in a dose-dependent manner. This compound has also been shown to have a longer duration of action compared to other muscarinic receptor antagonists, making it a promising candidate for the treatment of respiratory diseases. In addition, this compound has been found to have a low affinity for other muscarinic receptor subtypes, reducing the risk of unwanted side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[5-(2,5-dichlorophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride in lab experiments is its high selectivity for the M3 muscarinic receptor. This allows researchers to specifically target this receptor and study its effects on various physiological processes. However, one of the limitations of using this compound is its potential toxicity at high doses, which can lead to unwanted side effects and may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-{[5-(2,5-dichlorophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride. One potential area of focus is the development of new formulations and delivery methods for this compound, which can improve its efficacy and reduce the risk of unwanted side effects. Another area of focus is the study of this compound in other disease models, such as gastrointestinal disorders and neurological disorders, where the M3 muscarinic receptor plays a key role in disease progression. Finally, the development of new muscarinic receptor antagonists based on the structure of N-{[5-(2,5-dichlorophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride may lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

Scientific Research Applications

N-{[5-(2,5-dichlorophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride has been studied for its potential therapeutic applications in various fields of scientific research. One of the main areas of focus has been its use in the treatment of respiratory diseases such as chronic obstructive pulmonary disease (COPD) and asthma. Studies have shown that this compound can effectively inhibit the contraction of airway smooth muscle, which is a key factor in the development of these respiratory diseases.